Cas no 176261-90-8 (3-Cyclobutene-1,2-dione,3-amino-4-(1-methylethoxy)-)

3-Cyclobutene-1,2-dione,3-amino-4-(1-methylethoxy)- structure
176261-90-8 structure
Product Name:3-Cyclobutene-1,2-dione,3-amino-4-(1-methylethoxy)-
CAS No:176261-90-8
MF:C7H9NO3
MW:155.151262044907
CID:112301
PubChem ID:15253759
Update Time:2025-04-18

3-Cyclobutene-1,2-dione,3-amino-4-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclobutene-1,2-dione,3-amino-4-(1-methylethoxy)-
    • 3-Cyclobutene-1,2-dione,3-amino-4-(1-methylethoxy)-(9CI)
    • 176261-90-8
    • 3-amino-4-propan-2-yloxycyclobut-3-ene-1,2-dione
    • Inchi: 1S/C7H9NO3/c1-3(2)11-7-4(8)5(9)6(7)10/h3H,8H2,1-2H3
    • InChI Key: BIKJCGKZOWYRIL-UHFFFAOYSA-N
    • SMILES: O(C1C(C(C=1N)=O)=O)C(C)C

Computed Properties

  • Exact Mass: 155.05827
  • Monoisotopic Mass: 155.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 69.4Ų

Experimental Properties

  • PSA: 69.39
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